molecular formula C12H12O2 B8752312 Methyl 3-(3,5-dimethylphenyl)prop-2-ynoate CAS No. 276856-73-6

Methyl 3-(3,5-dimethylphenyl)prop-2-ynoate

Cat. No. B8752312
CAS RN: 276856-73-6
M. Wt: 188.22 g/mol
InChI Key: RHTBOPRUCGWPBR-UHFFFAOYSA-N
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Description

Methyl 3-(3,5-dimethylphenyl)prop-2-ynoate is a useful research compound. Its molecular formula is C12H12O2 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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properties

CAS RN

276856-73-6

Molecular Formula

C12H12O2

Molecular Weight

188.22 g/mol

IUPAC Name

methyl 3-(3,5-dimethylphenyl)prop-2-ynoate

InChI

InChI=1S/C12H12O2/c1-9-6-10(2)8-11(7-9)4-5-12(13)14-3/h6-8H,1-3H3

InChI Key

RHTBOPRUCGWPBR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1)C#CC(=O)OC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

1H NMR(CDCl3) δ7.12 (2H,s), 6.98 (1H,s), 3.00 (1H,s), 2.29 (6H, s). 1-(3,5-dimethylphenyl)acetylene (11.3 g, 86.3 mmol) in dry THF (80 mL) was cooled in dry ice/acetone bath under an argon atmosphere. The n-BuLi (1.6M in hexanes, 65 mL, 104 mmol) was added slowly, followed by methyl chloroformate (11.4 g, 9.4 mL, 121 mmol) addition. The reaction vessel was transferred to an ice/water bath and stirred for 1 h. Saturated sodium bicarbonate solution and ethyl ether were added to the reaction mixture. The organic layer was washed with saturated brine, dried (Na2SO4), and concentrated to give crude 3-(3,5-dimethylphenyl)propynoic acid methyl ester which was used for next step.
Quantity
11.3 g
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reactant
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80 mL
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dry ice acetone
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0 (± 1) mol
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solvent
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65 mL
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reactant
Reaction Step Two
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9.4 mL
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reactant
Reaction Step Three
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0 (± 1) mol
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reactant
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0 (± 1) mol
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solvent
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